Cas no 36201-04-4 ( )

• Product Name: &nbsp
• CAS No: 36201-04-4
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 921119
• PubChem ID: 6144991
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15784370
• NSC405242
• 36201-04-4
• DTXSID60422082
• NSC-405242
• (E)-1,3-bis(4-methylphenyl)but-2-en-1-one
•  

• Inchi： 1S/C18H18O/c1-13-4-8-16(9-5-13)15(3)12-18(19)17-10-6-14(2)7-11-17/h4-12H,1-3H3/b15-12+
• InChI Key： PTZQHCRVBJAXLE-NTCAYCPXSA-N
• SMILES： O=C(/C=C(\C)/C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 250.13584
• Monoisotopic Mass: 250.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07